Cas no 85868-77-5 (1-ethyl-3-(4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}phenyl)thiourea dihydrochloride)

• Product Name: 1-ethyl-3-(4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}phenyl)thiourea dihydrochloride
• CAS No: 85868-77-5
• MF: C₂₃H₃₄Cl₂N₄O₂S
• MW: 501.512662410736
• CID: 1846786
• PubChem ID: 3070148
• Update Time: 2025-04-21

1-ethyl-3-(4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}phenyl)thiourea dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}phenyl)thiourea dihydrochloride
• 1-ethyl-3-[4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]phenyl]thiourea,dihydrochloride
• N-Ethyl-N'-(4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)phenyl)thiourea dihydrochloride
• DTXSID30235181
• 85868-77-5
• Thiourea, N-ethyl-N'-(4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)phenyl)-, dihydrochloride

• Inchi： 1S/C23H32N4O2S.2ClH/c1-3-24-23(30)25-19-9-11-20(12-10-19)29-18-6-13-26-14-16-27(17-15-26)21-7-4-5-8-22(21)28-2;;/h4-5,7-12H,3,6,13-18H2,1-2H3,(H2,24,25,30);2*1H
• InChI Key： CUMATRQAMZFROH-UHFFFAOYSA-N
• SMILES： Cl.Cl.S=C(NCC)NC1C=CC(=CC=1)OCCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 500.1779529g/mol
• Monoisotopic Mass: 500.1779529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 494
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų